molecular formula C10H11BrO3S B7904958 4-Ethylsulfonylphenacyl bromide

4-Ethylsulfonylphenacyl bromide

Cat. No.: B7904958
M. Wt: 291.16 g/mol
InChI Key: KGIGZDZYYHRZQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Ethylsulfonylphenacyl bromide is a brominated aromatic compound featuring a phenacyl backbone substituted with an ethylsulfonyl group at the para position. Its ethylsulfonyl moiety may influence solubility, stability, and biological activity compared to simpler brominated analogs .

Properties

IUPAC Name

2-bromo-1-(4-ethylsulfonylphenyl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11BrO3S/c1-2-15(13,14)9-5-3-8(4-6-9)10(12)7-11/h3-6H,2,7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KGIGZDZYYHRZQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCS(=O)(=O)C1=CC=C(C=C1)C(=O)CBr
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11BrO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Ethylsulfonylphenacyl bromide typically involves the bromination of 1-(4-ethylsulfonylphenyl)ethanone. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The reaction conditions often include maintaining the temperature at room temperature or slightly elevated to ensure complete bromination .

Industrial Production Methods

Industrial production of this compound may involve similar bromination reactions but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to control the reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

4-Ethylsulfonylphenacyl bromide undergoes several types of chemical reactions, including:

Common Reagents and Conditions

    Nucleophilic substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

    Reduction: Sodium borohydride in methanol or ethanol.

    Oxidation: Hydrogen peroxide in acetic acid.

Major Products Formed

Mechanism of Action

The mechanism of action of 4-Ethylsulfonylphenacyl bromide involves its interaction with biological molecules. The bromine atom can participate in electrophilic aromatic substitution reactions, while the carbonyl group can form hydrogen bonds with biological targets. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Molecular Formula Molecular Weight (g/mol) Key Functional Groups Primary Applications Toxicity Profile
4-Ethylsulfonylphenacyl bromide C₉H₉BrO₂S* ~265.1 (estimated) Phenacyl, bromine, ethylsulfonyl Organic synthesis, pharmaceuticals† Likely irritant (inferred from phenacyl bromide)
Phenacyl bromide C₆H₅COCH₂Br 199.03 Phenacyl, bromine Chemical reagent, intermediate Skin/eye irritant; requires first aid
Sepantronium bromide C₂₀H₁₉BrN₄O₃ 443.29 Bromide, heterocyclic rings Survivin inhibitor (cancer research) Low acute toxicity (research use only)
Methyl bromide CH₃Br 94.94 Halogenated alkane Pesticide, fumigant Neurotoxic; respiratory/cardiac risks
1-(4-Methylphenyl)ethyl bromide C₉H₁₁Br 199.09 Benzyl bromide, methyl Organic synthesis Limited data; likely irritant
2-[4-(Trifluoromethyl)phenyl]ethyl bromide C₉H₈BrF₃ 253.06 Trifluoromethyl, benzyl bromide Pharmaceuticals, materials science Not reported

*Estimated based on phenacyl bromide (199.03 g/mol) + ethylsulfonyl group (C₂H₅SO₂, ~94.1 g/mol).
†Inferred from sulfonyl-containing analogs in drug design (e.g., Sepantronium bromide ).

Structural and Reactivity Differences

  • Phenacyl bromide : A simple brominated ketone used as an alkylating agent. Its reactivity stems from the electrophilic bromine atom, enabling nucleophilic substitutions. Lacks the sulfonyl group, reducing polarity compared to 4-ethylsulfonylphenacyl bromide .
  • Sepantronium bromide : A complex heterocyclic bromide with a survivin-inhibiting mechanism. Its nitrogen-rich structure and charge-assisted hydrogen bonding (observed in crystal studies ) contrast with the sulfonyl-driven polarity of 4-ethylsulfonylphenacyl bromide.
  • Methyl bromide : A small, volatile alkyl bromide. Its gaseous state and broad pesticidal use differ sharply from the solid, aromatic bromides discussed here. Neurotoxicity limits its applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.